Cas no 1227580-28-0 (2-Hydroxy-6-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 2-Hydroxy-6-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1227580-28-0
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4689243
• Update Time: 2025-06-10

2-Hydroxy-6-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-6-(trifluoromethyl)pyridine-4-methanol
• FCH1178435
• 2-Hydroxy-6-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C7H6F3NO2/c8-7(9,10)5-1-4(3-12)2-6(13)11-5/h1-2,12H,3H2,(H,11,13)
• InChI Key： GXACUDXVCHDGDZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CO)=CC(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 291
• Topological Polar Surface Area: 49.3

Additional information on 2-Hydroxy-6-(trifluoromethyl)pyridine-4-methanol

Comprehensive Overview of 2-Hydroxy-6-(trifluoromethyl)pyridine-4-methanol (CAS No. 1227580-28-0)

2-Hydroxy-6-(trifluoromethyl)pyridine-4-methanol (CAS No. 1227580-28-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both a hydroxy group and a trifluoromethyl moiety in its pyridine backbone makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions related to this compound is: "What are the synthetic applications of 2-Hydroxy-6-(trifluoromethyl)pyridine-4-methanol?" The answer lies in its role as a building block for heterocyclic chemistry. Its pyridine core is a common scaffold in medicinal chemistry, while the trifluoromethyl group enhances metabolic stability and lipophilicity—key traits for optimizing drug candidates. Recent studies highlight its potential in designing next-generation anticancer and anti-inflammatory compounds, aligning with the growing demand for targeted therapies.

Another trending topic is the compound's utility in agrochemical formulations. The trifluoromethyl group is a hallmark of modern pesticides, contributing to improved pest resistance and environmental persistence. As sustainability becomes a global priority, researchers are investigating 2-Hydroxy-6-(trifluoromethyl)pyridine-4-methanol as a precursor for eco-friendly crop protection agents. This aligns with searches like "green chemistry applications of trifluoromethylpyridines," reflecting industry shifts toward safer alternatives.

From a technical perspective, the compound's CAS No. 1227580-28-0 is critical for regulatory and procurement purposes. Laboratories and manufacturers rely on this identifier to ensure precision in sourcing and compliance. Its methanol derivative further enhances solubility, facilitating reactions in polar solvents—a feature often queried in forums discussing "solubility challenges in pyridine derivatives."

Innovations in catalysis have also spotlighted this molecule. The hydroxy group enables functionalization via cross-coupling reactions, a hot topic in synthetic chemistry. Searches for "efficient catalytic methods for pyridine functionalization" underscore the demand for scalable protocols, where 2-Hydroxy-6-(trifluoromethyl)pyridine-4-methanol serves as a model substrate.

In summary, 2-Hydroxy-6-(trifluoromethyl)pyridine-4-methanol (CAS No. 1227580-28-0) bridges multiple disciplines, from drug design to sustainable agriculture. Its structural motifs—hydroxy, trifluoromethyl, and pyridine—make it a focal point for cutting-edge research, addressing pressing queries in both academic and industrial settings.